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Compound of Interest

Compound Name: Heptyl undecylenate

Cat. No.: B1585473

For Researchers, Scientists, and Drug Development Professionals

Heptyl undecylenate is a versatile ester that is gaining prominence in various scientific and
industrial fields, particularly in cosmetics and topical formulations.[1][2] Derived from natural
and renewable sources, it serves as a lightweight emollient and a sustainable alternative to
synthetic ingredients like silicones.[3] This technical guide provides a comprehensive overview
of its chemical identity, physicochemical properties, synthesis, and key experimental findings
relevant to its application.

Chemical Identification

Heptyl undecylenate is the ester formed from the reaction of heptyl alcohol and 10-
undecenoic acid.[1] Its chemical identity is standardized across several international systems.
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Parameter Specification
CAS Number 68141-27-5[1][4][5]
IUPAC Name heptyl undec-10-enoate[1][5][6][7]

10-Undecenoic acid, heptyl ester; Heptyl 10-

undecenoate; Heptyl undecylenate; Undec-10-

Synonyms . L
enoic acid heptyl ester; 10-Undécénoate
d'heptyle[1][4][6][7]

Molecular Formula C1sH3402[1][4][6][7]

UNII W77QUB6GXO[1][7]

EC Number 268-850-7[7]

Physicochemical Properties

The physical and chemical characteristics of heptyl undecylenate are crucial for its application
in various formulations. Its properties make it a stable and effective ingredient in many product

types.
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Property

Value

Molecular Weight

282.47 g/mol [1][4]

Physical State

Colorless to pale yellow liquid[1][4]

Density

0.871 g/cm?3[1]

Specific Gravity @ 25°C

0.8600 - 0.8800[1][4]

Boiling Point 351.0 £ 11.0 °C at 760 mmHg[1][5][6]
Flash Point 154 °C[1]
Refractive Index 1.448[1][6]

Purity (by GC) > 98.5%][4]
Acid Value < 2 mg KOH/g[1][4]
Solubility Oil-soluble[8]

Synthesis and Production

Heptyl undecylenate is synthesized via Fischer esterification, a standard method for

producing esters.[2] The primary raw materials are of natural origin, with 10-undecenoic acid

being derived from the pyrolysis of castor oil.[1][2][9]

The general synthetic pathway involves the acid-catalyzed reaction between heptyl alcohol and

10-undecenoic acid.[1][2] The removal of water during the reaction drives the equilibrium

towards the formation of the ester product.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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